Cas no 849106-20-3 (tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate)

• Product Name: tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate
• CAS No: 849106-20-3
• MF: C₁₇H₂₀ClNO₄
• MW: 337.798004150391
• MDL: MFCD24849714
• CID: 1031906
• Update Time: 2025-10-30

tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-chloro-3-oxo-3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxylate
• tert-butyl 5-chloro-3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
• AK124366
• ST2419970
• AX8247886
• AB0068775
• TERT-BUTYL 5-CHLORO-3-OXO-3H-SPIRO[ISOBENZOFURAN-1,4-PIPERIDINE]-1-CARBOXYLATE
• tert-Butyl 5-chloro-3-oxo-1'H,3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
• 1,1-Dimethylethyl 5-chloro-3-oxospiro[isobenzofuran-1(3H),4′-piperidine]-1′-carboxylate (ACI)
• tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate

• MDL： MFCD24849714
• Inchi： 1S/C17H20ClNO4/c1-16(2,3)23-15(21)19-8-6-17(7-9-19)13-5-4-11(18)10-12(13)14(20)22-17/h4-5,10H,6-9H2,1-3H3
• InChI Key： XWDPBBOKRCHLBT-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2)Cl)C2(CCN(C(OC(C)(C)C)=O)CC2)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 493
• Topological Polar Surface Area: 55.8

tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD247886)

Additional information on tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate

Comprehensive Overview of tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate (CAS No. 849106-20-3)

The compound tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate (CAS No. 849106-20-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique spirocyclic structure and functional groups make it a valuable building block for the development of novel therapeutic agents. Researchers and chemists frequently search for this compound due to its relevance in drug discovery and medicinal chemistry, particularly in the design of central nervous system (CNS) targeting molecules.

One of the key features of tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate is its piperidine-carboxylate moiety, which is often exploited in the synthesis of bioactive compounds. The presence of a chloro substituent at the 5-position enhances its reactivity, enabling further derivatization. This compound is particularly sought after in the context of fragment-based drug design, a trending topic in modern pharmaceutical research. Users often inquire about its synthetic routes, purity standards, and supplier availability, reflecting its importance in high-value research.

In recent years, the demand for spirocyclic compounds like tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate has surged due to their potential in addressing drug resistance and improving pharmacokinetic properties. The compound's rigid three-dimensional structure is advantageous for targeting protein-protein interactions, a hot topic in precision medicine. Additionally, its tert-butyl ester group offers synthetic flexibility, making it a favorite among chemists working on prodrug development.

From an industrial perspective, CAS No. 849106-20-3 is often discussed in forums and publications related to green chemistry and sustainable synthesis. Researchers are keen to explore catalyst-free reactions or microwave-assisted synthesis methods to produce this compound efficiently. The growing interest in AI-driven molecular design has also led to increased searches for its computational modeling data, such as docking studies or QSAR predictions.

Quality control is another critical aspect associated with tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are frequently mentioned in user queries, emphasizing the need for high-purity batches. The compound's stability under various storage conditions is also a common concern, especially for long-term research projects.

In summary, tert-Butyl 5-chloro-3-oxo-3H-spiroisobenzofuran-1,4'-piperidine-1'-carboxylate (CAS No. 849106-20-3) stands out as a versatile and scientifically significant compound. Its applications span from early-stage drug discovery to advanced material science, aligning with contemporary trends like personalized medicine and sustainable chemistry. As research continues to evolve, this compound is likely to remain a focal point for innovation in the chemical and pharmaceutical industries.